Cas no 1152632-05-7 (2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid
• CAS No: 1152632-05-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD12654074
• CID: 5186318
• PubChem ID: 43341276
• Update Time: 2025-10-29

2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, α-methyl-α-[[(phenylmethoxy)carbonyl]amino]-
• 2-(((Benzyloxy)carbonyl)amino)-2-cyclopropylpropanoic acid
• 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid

• MDL： MFCD12654074
• Inchi： 1S/C14H17NO4/c1-14(12(16)17,11-7-8-11)15-13(18)19-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H,15,18)(H,16,17)
• InChI Key： IZPJDZJVHNULQF-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C)(C(=O)O)NC(=O)OCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid

Professional Introduction to Compound with CAS No. 1152632-05-7 and Product Name: 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid

Compound with the CAS number 1152632-05-7 and the product name 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The presence of a benzyloxy carbonyl group and a cyclopropyl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The benzyloxy carbonylamino functional group is particularly noteworthy, as it is commonly employed in the synthesis of peptide mimetics and protease inhibitors. This group enhances the compound's stability and reactivity, making it an attractive building block for medicinal chemists. In recent years, there has been a surge in research focused on developing novel inhibitors for various therapeutic targets, including enzymes involved in cancer progression and inflammatory diseases. The structural motif of 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid aligns well with these efforts, as it provides a scaffold that can be modified to target specific biological pathways.

The cyclopropylpropanoic acid component of the compound introduces rigidity to its molecular framework, which can be exploited to optimize binding interactions with biological targets. This rigidity is particularly beneficial in designing small-molecule inhibitors that require precise spatial orientation to exert their pharmacological effects. Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs), and compounds like 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid serve as critical tools in this endeavor.

Recent studies have demonstrated the utility of cyclopropyl-containing compounds in the development of antimicrobial agents. The cyclopropyl group can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, leading to potent antibacterial activity. Given the growing concern over antibiotic resistance, such findings are particularly promising. Additionally, the benzyloxy carbonyl group can be used to protect amino groups during synthetic processes, ensuring high yields and purity in drug manufacturing.

In the realm of drug discovery, 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid has shown potential as a precursor for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of a cyclopropyl ring into peptidomimetic scaffolds has been shown to enhance their metabolic stability and binding affinity. This makes 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid a valuable asset in libraries designed for high-throughput screening (HTS) campaigns.

The compound's unique structural features also make it an interesting candidate for exploring novel synthetic methodologies. Advances in organic chemistry have enabled the development of more efficient and sustainable synthetic routes, which are crucial for industrial-scale drug production. The presence of both protective groups and reactive sites in 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid allows for versatile synthetic strategies, including cross-coupling reactions, cyclization processes, and functional group interconversions.

From a biochemical perspective, understanding the interactions between this compound and biological targets requires sophisticated computational modeling techniques. Molecular docking studies have become indispensable tools in predicting binding affinities and identifying potential lead compounds. The combination of experimental data with computational insights provides a comprehensive view of how 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid may interact with proteins or enzymes involved in disease pathways.

The pharmaceutical industry continues to invest heavily in innovative approaches to address unmet medical needs. Compounds like 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid, with their multifaceted structural features, are at the forefront of this effort. By leveraging cutting-edge synthetic chemistry and biophysical techniques, researchers aim to develop next-generation therapeutics that offer improved efficacy and reduced side effects.

In conclusion, compound with CAS No. 1152632-05-7 and its product name 2-{(benzyloxy)carbonylamino}-2-cyclopropylpropanoic acid represent a compelling example of how structural innovation can drive progress in chemical biology and drug discovery. Its unique combination of functional groups positions it as a versatile tool for researchers exploring new therapeutic avenues. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in shaping the future of medicine.